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Compound of Interest

Compound Name: 1,5-Diacetylindoline

Cat. No.: B094150 Get Quote

An In-depth Guide for Chemical and Pharmaceutical Research Professionals

Introduction
1,5-Diacetylindoline is a chemical intermediate belonging to the indoline class of heterocyclic

compounds. The indoline scaffold is a privileged structure in medicinal chemistry, forming the

core of numerous biologically active molecules and approved pharmaceutical agents.[1][2] This

technical guide provides an overview of the commercial suppliers, physicochemical properties,

and representative synthetic applications of 1,5-Diacetylindoline, serving as a resource for

researchers in drug discovery and chemical synthesis. While the compound itself is not known

for direct biological activity, its utility as a building block makes it a valuable reagent in the

development of more complex molecules.

Commercial Suppliers and Physical Properties
1,5-Diacetylindoline (CAS No. 16078-35-6) is available from various commercial chemical

suppliers.[3][4][5] The purity and available quantities can vary, and researchers should consult

the supplier's certificate of analysis for specific batch information.

Table 1: Representative Commercial Suppliers
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Supplier Reported Purity Catalog Number Example

Santa Cruz Biotechnology Not specified sc-223902

P&S Chemicals Not specified Not specified

ChemicalBook Affiliates ≥ 97% Varies by affiliate

Table 2: Physicochemical Properties of 1,5-Diacetylindoline

Property Value Source

CAS Number 16078-35-6 [3][4][5]

Molecular Formula C₁₂H₁₃NO₂ [3][4]

Molecular Weight 203.24 g/mol [3]

IUPAC Name
1-(5-acetyl-2,3-dihydro-1H-

indol-1-yl)ethan-1-one
[4]

Melting Point 137-141 °C [5]

Appearance Solid (form may vary) General

Synonyms

1-(5-acetylindolin-1-

yl)ethanone, 1,5-

Diacetylindoline

[4]

Synthesis and Experimental Protocols
1,5-Diacetylindoline is primarily used as a reactant in further chemical synthesis.[5] A common

application involves its use as a precursor in reactions such as α-arylation. The compound itself

can be synthesized via a Friedel-Crafts acylation reaction.

Representative Synthesis Protocol: Friedel-Crafts
Acylation of 1-Acetylindoline
This protocol describes a general method for the synthesis of 1,5-Diacetylindoline from 1-

Acetylindoline and Acetyl chloride, a reaction route noted by chemical databases.[5]
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Materials:

1-Acetylindoline

Acetyl chloride

A Lewis acid catalyst (e.g., Aluminum chloride, AlCl₃)

Anhydrous, non-polar solvent (e.g., Dichloromethane, DCM)

Quenching solution (e.g., ice-cold dilute HCl)

Extraction solvent (e.g., Ethyl acetate)

Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)

Methodology:

Reaction Setup: A flame-dried, three-neck flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet is charged with anhydrous solvent and the Lewis acid catalyst

under an inert atmosphere. The mixture is cooled in an ice bath.

Addition of Reactants: 1-Acetylindoline, dissolved in the anhydrous solvent, is added to the

flask. Acetyl chloride is then added dropwise via the dropping funnel, maintaining a low

temperature.

Reaction: The reaction is stirred at a controlled temperature (e.g., 0 °C to room temperature)

for a specified time, monitored by Thin Layer Chromatography (TLC) until the starting

material is consumed.

Workup: The reaction is carefully quenched by pouring it over a mixture of ice and dilute

hydrochloric acid.

Extraction: The aqueous layer is extracted multiple times with an organic solvent. The

combined organic layers are washed with brine, dried over an anhydrous drying agent, and

filtered.
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Purification: The solvent is removed under reduced pressure. The resulting crude product is

purified, typically by recrystallization or column chromatography, to yield pure 1,5-
Diacetylindoline.
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3. Workup & Purification
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Caption: Workflow for the synthesis of 1,5-Diacetylindoline.
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Role in Drug Discovery
The indoline chemical scaffold is a key component in many pharmaceutical compounds.[1][6]

While 1,5-Diacetylindoline is not reported to have direct biological activity, it serves as a

valuable starting material or intermediate for creating more complex derivatives. The process

involves modifying the core scaffold through various chemical reactions to synthesize a library

of new compounds. These novel derivatives are then screened for biological activity against

specific targets, such as enzymes or receptors involved in disease signaling pathways.

This workflow illustrates the progression from a simple building block to a potential drug

candidate that can modulate a biological pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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